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Abstract

This document provides a detailed protocol for the ultrasonic-assisted extraction (UAE) of
Leonurine from Herba Leonuri (Chinese Motherwort) utilizing an acidic ionic liquid (IL). This
method offers a significant improvement over conventional extraction techniques,
demonstrating higher efficiency and shorter extraction times. The protocol herein is based on
the optimized parameters using 1-methyl-3-H-imidazolium hydrogen sulfate ((HMIM][HSO4]) as
the acidic ionic liquid solvent. This approach showcases a green and efficient alternative for the
extraction of alkaloids in pharmaceutical research and development.

Introduction

Leonurine is a primary active alkaloid found in Herba Leonuri, known for its cardioprotective,
antioxidant, and anti-apoptotic effects.[1] Traditional methods for its extraction, such as heat-
reflux extraction (HRE), are often laborious, time-consuming, and require large volumes of
volatile organic solvents.[1] The application of ionic liquid-based ultrasonic-assisted extraction
(ILUAE) presents a more sustainable and efficient alternative.[1][2] lonic liquids, with their
unique properties like low vapor pressure and good extractability for organic compounds,
combined with the mechanical effects of ultrasound, can significantly enhance extraction
efficiency.[2][3] This protocol details an optimized method using the acidic ionic liquid [HMIM]
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[HSOA4] for the extraction of Leonurine. The acidity of the ionic liquid has been shown to have
a remarkable effect on the extraction efficiency of alkaloids.[1][4][5]

Experimental Protocol

This section provides a detailed methodology for the acidic ionic liquid ultrasonic-assisted
extraction of Leonurine from Herba Leonuri powder.

Materials and Reagents:

Herba Leonuri powder

e 1-methyl-3-H-imidazolium hydrogen sulfate ((HMIM][HSO4])

e Deionized water

o Methanol (Chromatographic grade)[1]

o Standard Leonurine sample

¢ Ultrasonic bath

e UPLC system with a PDA detector[1]

0.22 pm filter

Optimized Extraction Parameters:

The following table summarizes the optimized conditions for the extraction of Leonurine.
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Parameter Optimized Value
lonic Liquid [HMIM][HSO4]

IL Concentration 1 mol-L™2
Solid-Liquid Ratio 1:20 (g/mL)
Ultrasonic Power 100 W

Extraction Time 30 minutes

Extraction Procedure:
e Sample Preparation: Weigh 1.0 g of Herba Leonuri powder.

e Solvent Addition: Add 20 mL of 1 mol-L=* [HMIM][HSO4] aqueous solution to the sample.[1]
[5]

o Ultrasonic Extraction: Place the mixture in an ultrasonic bath and sonicate for 30 minutes at
a power of 100 W.[1]

« Filtration: After extraction, filter the suspension through a Buchner funnel.

o Dilution and Final Filtration: Dilute the filtrate to 50 mL with deionized water and then filter
through a 0.22 pym filter before UPLC analysis.[1]

UPLC Analysis:

The quantification of Leonurine is performed using a UPLC system with the following
conditions:

e Column: AcquityTM UPLC HSS T3 column (1.8 pm, 100 mmx2.1 mm, i.d.)[1]
o Detection Wavelength: 277 nm[1]

o Mobile Phase: A suitable gradient of methanol and water.[1]
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« |dentification: The peak for Leonurine is identified by comparing its retention time with that

of a standard Leonurine solution.[1]

Data Presentation

The efficiency of the acidic ionic liquid ultrasonic-assisted extraction (AILUAE) was compared
with conventional methods, namely heat-reflux extraction (HRE) and regular ultrasonic-assisted
extraction (UAE) with 95% ethanol. The results are summarized in the table below.

Table 1: Comparison of Extraction Methods for Leonurine[1]

. . ) Extraction
Extraction Method Solvent Extraction Time o
Efficiency (%o)
AILUAE (Optimized) 1 M [HMIM][HSO4] 30 min 0.136
HRE 95% Ethanol 2h 0.057
UAE 95% Ethanol 40 min 0.021

Data sourced from Cao et al. (2017).[1]
Table 2: Optimization of Extraction Parameters[1]

The following table presents the effect of different parameters on the relative extraction
efficiency of Leonurine. The maximum efficiency in each series is taken as 100%.
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Relative Extraction

Parameter Value o
Efficiency (%)

Extraction Time 10 min ~75

20 min ~90

30 min 100

40 min ~98

50 min ~95

[HMIM][HSO4] Conc. 0.25M ~60

0.5M ~85

1M 100

15M ~95

2M ~90

Solid-Liquid Ratio 15 ~70

1:10 ~85

1:20 100

1:30 ~100

Ultrasonic Power 50 W ~100

100w 100

500 W ~100

Note: The value of 100 W for ultrasonic power was selected for subsequent experiments,
although no significant change was observed between the tested powers.[1]

Visualizations

Diagram 1: Experimental Workflow for Leonurine Extraction
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Caption: Workflow for the acidic ionic liquid ultrasonic-assisted extraction of Leonurine.
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Diagram 2: Mechanism of Ultrasonic-Assisted Extraction
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Caption: The mechanism of enhanced extraction by ultrasonic waves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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